Methyl 2-(2-fluorophenyl)-2-oxoacetate
Overview
Description
“Methyl 2-(2-fluorophenyl)-2-oxoacetate” is a chemical compound that contains a fluorophenyl group. Fluorophenyl compounds are often used as chiral derivatizing agents for determining the enantiomeric composition of chiral, nonracemic compounds .
Synthesis Analysis
While specific synthesis methods for “Methyl 2-(2-fluorophenyl)-2-oxoacetate” were not found, related compounds such as ketamine have been synthesized using a hydroxy ketone intermediate .Scientific Research Applications
Suzuki–Miyaura Coupling
The Suzuki–Miyaura (SM) coupling is a powerful transition metal-catalyzed carbon–carbon bond-forming reaction. It allows the connection of chemically distinct fragments under mild conditions. Methyl 2-(2-fluorophenyl)-2-oxoacetate serves as an organoboron reagent in SM coupling reactions. Its stability, ease of preparation, and environmental compatibility make it a valuable choice for constructing complex molecules .
Anticancer Activity
Methyl 2-(2-fluorophenyl)-2-oxoacetate exhibits biological activity against certain cancer cells. Researchers have explored its potential as an anticancer agent, although further studies are needed to elucidate its precise mechanisms of action.
Antibacterial and Antifungal Properties
This compound has demonstrated antibacterial and antifungal activity. Investigating its effectiveness against specific pathogens could lead to novel therapeutic agents.
Derivatives for Anticancer Applications
Researchers have synthesized novel derivatives based on the core structure of Methyl 2-(2-fluorophenyl)-2-oxoacetate. For instance, pyrazolopyrimidin-4-one derivatives derived from this compound have shown potent antitumor activity against various tumor cell lines.
Cell Growth Inhibition
A related compound, 2-((5-(3-(2-fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione , exhibited significant efficacy, with an average cell growth inhibition rate of 12.53%. This highlights the potential of similar structures for therapeutic applications .
Safety and Hazards
properties
IUPAC Name |
methyl 2-(2-fluorophenyl)-2-oxoacetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FO3/c1-13-9(12)8(11)6-4-2-3-5-7(6)10/h2-5H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEUFBSCSAUHNJH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(=O)C1=CC=CC=C1F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(2-fluorophenyl)-2-oxoacetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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